Cas no 264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate)
2,4-Difluorophenyl Trifluoromethanesulfonate is a versatile aryl triflate reagent widely used in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings. Its electron-withdrawing difluorophenyl group enhances reactivity, facilitating efficient bond formation with aryl and heteroaryl partners. The trifluoromethanesulfonate (triflate) group serves as an excellent leaving group, enabling high-yielding transformations under mild conditions. This compound is valued for its stability, ease of handling, and compatibility with a range of catalysts and solvents. It is commonly employed in pharmaceutical and agrochemical research for constructing complex fluorinated aromatic scaffolds, offering precise control over regioselectivity and functional group tolerance.
264135-49-1 structure
Product Name:2,4-Difluorophenyl Trifluoromethanesulfonate
CAS No:264135-49-1
MF:C7H3F5O3S
MW:262.153938531876
CID:247642
PubChem ID:15440799
Update Time:2025-05-27
2,4-Difluorophenyl Trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1,1,1-trifluoro-, 2,4-difluorophenyl ester
- (2,4-difluorophenyl) trifluoromethanesulfonate
- 2,4,6-TRIMETHOXYBENZYL ALCOHOL
- 2,4-difluorophenyl trifluoromethanesulfonate
- 2,4-Difluorophenyl trifluoromethanesulphonate
- PC7501
- HDPFJBUPWOYJFO-UHFFFAOYSA-N
- 2,4-difluorophenyltrifluoromethanesulfonate
- DTXSID90572802
- (2, 4-difluorophenyl) trifluoromethanesulfonate
- 264135-49-1
- AKOS025310326
- SCHEMBL779828
- Methanesulfonic acid, 1,1,1-trifluoro-, 2,4-difluorophenyl ester
- 2,4-Difluorophenyl Trifluoromethanesulfonate
-
- Inchi： 1S/C7H3F5O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
- InChI Key： HDPFJBUPWOYJFO-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1F)F
Computed Properties
- Exact Mass: 261.97200
- Monoisotopic Mass: 261.97230594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.646
- Boiling Point: 231.428°C at 760 mmHg
- Flash Point: 93.764°C
- Refractive Index: 1.447
- PSA: 51.75000
- LogP: 3.27400
2,4-Difluorophenyl Trifluoromethanesulfonate Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4-Difluorophenyl Trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473463-50mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D473463-100mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D473463-500mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Apollo Scientific | PC7501-1g |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 1g |
£116.00 | 2023-09-02 | |
| Apollo Scientific | PC7501-5g |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 5g |
£403.00 | 2023-09-02 | |
| Apollo Scientific | PC7501-250mg |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 250mg |
£40.00 | 2023-09-02 |
2,4-Difluorophenyl Trifluoromethanesulfonate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate) Related Products
- 60129-85-3(Pentafluorophenyl trifluoromethanesulfonate)
- 57606-65-2(m-Fluorophenyl trifluoromethanesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
